Cas no 98175-98-5 (3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine hydrochloride)
98175-98-5 structure
Product Name:3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine hydrochloride
CAS No:98175-98-5
MF:C17H20Cl2N2O
MW:339.259502410889
CID:1990084
PubChem ID:3062480
Update Time:2025-04-21
3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine hydrochloride
- 89279-25-4
- Chlorowodorku 2-chloro-10-((N-dwumetyloamino)propylo)-fenoksazyny [Polish]
- NSC-46053
- Phenoxazine, 2-chloro-10-(3-(dimethylamino)propyl)-, hydrochloride
- DTXCID60165987
- 98175-98-5
- NSC46053
- Chlorowodorku 2-chloro-10-((N-dwumetyloamino)propylo)-fenoksazyny
- 2-Chloro-10-((N-dimethylamino)propyl)phenoxazine hydrochloride
- DTXSID60243496
-
- Inchi: 1S/C17H19ClN2O.ClH/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
- InChI Key: UFCZSZRSTDRZAJ-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N(C1C=CC=CC=1O2)CCCN(C)C.Cl
Computed Properties
- Exact Mass: 338.0952687Da
- Monoisotopic Mass: 338.0952687Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 339
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.7Ų
3-(2-chloro-10H-phenoxazin-10-yl)-N,N-dimethylpropan-1-amine hydrochloride Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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